26,26,26,27,27-pentafluoro-1-hydroxy-27-methoxyvitamin D3
26,26,26,27,27-pentafluoro-1-hydroxy-27-methoxyvitamin D3
Brand Name:
Vulcanchem
CAS No.:
119839-97-3
VCID:
VC0050873
InChI:
InChI=1S/C28H41F5O3/c1-17(7-5-9-25(27(29,30)31)28(32,33)36-4)22-12-13-23-19(8-6-14-26(22,23)3)10-11-20-15-21(34)16-24(35)18(20)2/h10-11,17,21-25,34-35H,2,5-9,12-16H2,1,3-4H3/b19-10+,20-11-/t17-,21-,22?,23?,24?,25?,26-/m1/s1
SMILES:
CC(CCCC(C(OC)(F)F)C(F)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H41F5O3
Molecular Weight:
520.6 g/mol
26,26,26,27,27-pentafluoro-1-hydroxy-27-methoxyvitamin D3
CAS No.: 119839-97-3
Main Products
VCID: VC0050873
Molecular Formula: C28H41F5O3
Molecular Weight: 520.6 g/mol
| CAS No. | 119839-97-3 |
|---|---|
| Product Name | 26,26,26,27,27-pentafluoro-1-hydroxy-27-methoxyvitamin D3 |
| Molecular Formula | C28H41F5O3 |
| Molecular Weight | 520.6 g/mol |
| IUPAC Name | (1R,5Z)-5-[(2E)-2-[(7aR)-1-[(2R)-6-[difluoro(methoxy)methyl]-7,7,7-trifluoroheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H41F5O3/c1-17(7-5-9-25(27(29,30)31)28(32,33)36-4)22-12-13-23-19(8-6-14-26(22,23)3)10-11-20-15-21(34)16-24(35)18(20)2/h10-11,17,21-25,34-35H,2,5-9,12-16H2,1,3-4H3/b19-10+,20-11-/t17-,21-,22?,23?,24?,25?,26-/m1/s1 |
| Standard InChIKey | YFPUGVGSQJTGSN-BBAVXGTHSA-N |
| Isomeric SMILES | C[C@H](CCCC(C(OC)(F)F)C(F)(F)F)C1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CC(C3=C)O)O)C |
| SMILES | CC(CCCC(C(OC)(F)F)C(F)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCCC(C(OC)(F)F)C(F)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 26,26,26,27,27-pentafluoro-1-hydroxy-27-methoxyvitamin D3 PFHMV-D3 |
| PubChem Compound | 6439039 |
| Last Modified | Nov 11 2021 |
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